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Compound of Interest

Compound Name: 4-Aminomethylphenylacetic acid

Cat. No.: B073130

For Researchers, Scientists, and Drug Development Professionals

Application Notes and Protocols

4-Aminomethylphenylacetic acid is a valuable bifunctional molecule increasingly utilized as a
versatile building block in organic synthesis. Its structure, featuring both a primary amine and a
carboxylic acid separated by a phenylacetic acid scaffold, allows for diverse chemical
modifications, making it a key intermediate in the development of pharmaceuticals and other
bioactive molecules. This document provides detailed application notes and experimental
protocols for its use in several key areas of research and drug development.

Synthesis of Novel Antimicrobial Agents

4-Aminomethylphenylacetic acid serves as an excellent starting material for the synthesis of
novel antimicrobial compounds. The primary amine can be readily derivatized to introduce
various heterocyclic moieties, a common strategy in the design of new therapeutic agents. A
key synthetic route involves the protection of the amine, followed by activation of the carboxylic
acid and subsequent reaction with amine-containing heterocycles.

Experimental Protocol: Synthesis of Phthalimide-
Protected Intermediate

A common initial step is the protection of the amino group, for example, through reaction with
phthalic anhydride to form a stable phthalimide derivative. This intermediate can then be used
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to introduce a wide range of functionalities.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

